6-O-Benzoyl-alpha-D-glucose

• IUPAC Name: (3,4,5,6-tetrahydroxyoxan-2-yl)methyl benzoate
• InChI: InChI=1S/C13H16O7/c14-9-8(20-13(18)11(16)10(9)15)6-19-12(17)7-4-2-1-3-5-7/h1-5,8-11,13-16,18H,6H2
• InChI Key: MRDRXKCKIMVUHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)OCC2C(C(C(C(O2)O)O)O)O
• Molecular Formula: C13H16O7
• DSSTOX Substance ID: DTXSID20871577
• Molecular Weight: 284.26 g/mol

Description

6-O-Benzoyl-alpha-D-glucose is a monosaccharide derivative in which the hydroxyl group at the C6 position of alpha-D-glucose is esterified with a benzoyl group. Its IUPAC name is (3,4,5,6-tetrahydroxyoxan-2-yl)methyl benzoate . This modification confers distinct physicochemical properties, such as increased lipophilicity and altered reactivity, making it valuable in synthetic carbohydrate chemistry. The benzoyl group acts as a protecting moiety, stabilizing the glucose structure during glycosylation reactions and enabling selective deprotection under basic conditions (e.g., using NaOMe/MeOH) .

Structurally, the compound retains the pyranose ring of glucose, with the benzoyl group introducing steric hindrance at the C6 position. This feature is critical in directing regioselective reactions, such as the formation of glycosidic bonds at other hydroxyl positions . Characterization via $ ^1H $ NMR and $ ^{13}C $ NMR typically reveals downfield shifts for the C6 proton and adjacent carbons due to the electron-withdrawing effect of the benzoyl ester .

Comparison with Similar Compounds

Comparison with Similar Compounds

6-O-Acetyl-alpha-D-glucose

• Structure : The C6 hydroxyl is acetylated instead of benzoylated.
• Reactivity : Acetyl groups are less stable under basic conditions compared to benzoyl groups, enabling milder deprotection (e.g., using NH$_3$/MeOH).
• Applications : Preferred in temporary protection strategies due to easier removal, but less effective in long-term stabilization during multi-step syntheses .
• Research Findings : In glycosylation reactions, 6-O-acetyl derivatives exhibit faster reaction kinetics but lower regioselectivity compared to benzoylated analogs .

4,6-O-Benzylidene-D-glucal

• Structure : A cyclic protecting group (benzylidene) bridges the C4 and C6 hydroxyls, locking the glucose into a rigid conformation.
• Reactivity : The benzylidene group is acid-labile, enabling selective cleavage under mild acidic conditions (e.g., dilute HCl).
• Applications : Widely used in the synthesis of glycals for constructing β-linked oligosaccharides. Unlike 6-O-benzoyl, this compound facilitates C4 reactivity modulation .
• Research Findings : The rigidity of the benzylidene group enhances stereochemical control in glycosylation but limits flexibility in subsequent functionalization .

6-O-Galloylglucose

• Structure : A galloyl group (trihydroxybenzoic acid) replaces the benzoyl group at C4.
• Physicochemical Properties : Higher molecular weight (356.27 g/mol) and polarity compared to 6-O-benzoyl-alpha-D-glucose (294.28 g/mol). LogP values are 0.89 (galloyl) vs. 1.72 (benzoyl), indicating reduced lipophilicity .
• Biological Activity : Demonstrates antioxidant and anti-inflammatory properties, unlike the synthetically focused 6-O-benzoyl derivative .

6-Deoxy-6-fluoro-1,2-O-isopropylidene-alpha-D-glucofuranose

• Structure : Features a fluoro substituent at C6 and an isopropylidene group at C1/C2.
• Reactivity : The fluorine atom increases electronegativity, altering hydrogen-bonding interactions and enhancing metabolic stability.
• Applications : Used in medicinal chemistry to study glucose transporters and enzyme inhibition. The isopropylidene group provides additional steric protection .

Research Findings and Trends

• Synthetic Utility : 6-O-Benzoyl-alpha-D-glucose outperforms acetylated analogs in multi-step syntheses due to its resistance to premature deprotection .
• Biological Relevance : Galloylated derivatives (e.g., 6-O-Galloylglucose) show promise in pharmacology, whereas fluorinated analogs are emerging as tools for probing carbohydrate-processing enzymes .
• Structural Insights : NMR studies highlight that benzoylation at C6 significantly deshields the adjacent C5 proton (δ ~4.3 ppm), a feature absent in acetylated or benzylidene-protected analogs .